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Compound of Interest

Compound Name: 4-Methoxypicolinaldehyde

Cat. No.: B103048

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction

4-Methoxypicolinaldehyde, a substituted pyridine derivative, has emerged as a valuable and
versatile building block in the field of organic synthesis. Its unique structural features,
comprising a pyridine ring functionalized with a reactive aldehyde group at the 2-position and
an electron-donating methoxy group at the 4-position, impart a distinct reactivity profile that has
been exploited in the construction of a diverse array of complex molecules. This guide provides
a comprehensive overview of the chemical properties, synthesis, and key applications of 4-
methoxypicolinaldehyde, with a focus on its utility in the synthesis of biologically active
compounds and functional materials. Detailed experimental protocols for its application in
pivotal synthetic transformations, including aldol condensations, Wittig reactions, and
multicomponent reactions, are presented, alongside a compilation of relevant quantitative data
to facilitate its use in a research and development setting.

Chemical and Physical Properties

4-Methoxypicolinaldehyde is a solid at room temperature with a melting point range of 28-
30°C.[1] It is characterized by the molecular formula C7H7NO2 and a molecular weight of
137.14 g/mol .[1] A summary of its key physical and chemical properties is provided in the table
below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b103048?utm_src=pdf-interest
https://www.benchchem.com/product/b103048?utm_src=pdf-body
https://www.benchchem.com/product/b103048?utm_src=pdf-body
https://www.benchchem.com/product/b103048?utm_src=pdf-body
https://www.benchchem.com/product/b103048?utm_src=pdf-body
https://www.mdpi.com/1420-3049/12/11/2546
https://www.mdpi.com/1420-3049/12/11/2546
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 16744-81-3 [1]
Molecular Formula C7H7NO:2 [1]
Molecular Weight 137.14 g/mol [1]
Melting Point 28-30 °C [1]
Boiling Point 125-130 °C (at 25 Torr) [1]
Density 1.159 g/cm3 (Predicted) [1]
Appearance White to yellow solid-liquid o
mixture
pKa 4.47 £ 0.10 (Predicted) [1]

Under inert gas (nitrogen or
Storage [1]
Argon) at 2-8°C

Synthesis of 4-Methoxypicolinaldehyde

A common and effective method for the preparation of 4-methoxypicolinaldehyde involves
the oxidation of the corresponding alcohol, (4-methoxypyridin-2-yl)methanol.

(4-methoxypyridin-2-yl)methanol Mang}gg:};le (Alzle)t;)éld; 09(/:[“02) 4-Methoxypicolinaldehyde

4-Methoxypicolinaldehyde o,B-Unsaturated Ketone

/V
Base (e.g., NaOH) -Hydroxy Ketone “H20
Ketone (e.g., Acetone) \*
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/ Alkene
- Phosphorus Ylide -
4-Methoxypicolinaldehyde (Wittig Reagent) » Oxaphosphetane .
Triphenylphosphine oxide
Reactants

4-Methoxypicolinaldehyde

One-pot
Amine
Bis-amide
One-pot
Carboxylic Acid
Isocyanide
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Reactants

4-Methoxypicolinaldehyde

One-pot

One-pot

B-Ketoester (2 eq.) »| Dihydropyridine

One-pot

Ammonia / Ammonium Acetate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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